Cas no 1021253-46-2 (N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CAS No: 1021253-46-2
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6441973
• PubChem ID: 42173450
• Update Time: 2025-10-20

N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• F5248-0488
• N-(6-((4-(benzylamino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• N-[6-[4-(benzylamino)-4-oxobutyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• 1021253-46-2
• VU0638711-1
• AKOS024502548

• Inchi： 1S/C19H22N4O2S/c24-17(20-13-14-5-2-1-3-6-14)7-4-12-26-18-11-10-16(22-23-18)21-19(25)15-8-9-15/h1-3,5-6,10-11,15H,4,7-9,12-13H2,(H,20,24)(H,21,22,25)
• InChI Key： HGSDYYMIAMZCPI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1CC1)=O)CCCC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

Introduction to N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021253-46-2)

N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021253-46-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyridazine core, which is a heterocyclic aromatic ring containing two nitrogen atoms. This core is functionalized with a cyclopropanecarboxamide group and a sulfanyl-substituted chain, which contributes to its unique chemical and biological properties. The presence of the benzylcarbamoyl moiety further enhances its potential as a pharmacophore, enabling interactions with biological targets that could modulate various physiological processes.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological systems in innovative ways. The compound N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has emerged as a promising candidate in this context. Its unique structural features suggest that it may have the ability to bind to specific enzymes or receptors, thereby influencing cellular signaling pathways. This has led to its investigation in various preclinical studies aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex networks of signaling molecules and pathways, and inhibiting key components of these pathways can lead to significant therapeutic benefits. The pyridazine core and the sulfanyl-substituted chain of this compound are particularly well-suited for interacting with enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). By modulating the activity of these enzymes, the compound may be able to reduce inflammation and alleviate symptoms associated with various inflammatory conditions.

Furthermore, the benzylcarbamoyl group in the molecular structure suggests that this compound may also have antimicrobial properties. Benzylcarbamoyl derivatives have been shown to exhibit activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. The incorporation of this moiety into the pyridazine scaffold of our compound could enhance its antimicrobial efficacy, making it a valuable candidate for the development of new antibiotics or antifungal agents.

The synthesis of N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in facilitating the synthesis of this compound. These methods allow for the selective formation of carbon-carbon bonds, which is crucial for creating the intricate molecular framework of this compound.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. Chemical biology aims to understand biological processes at the molecular level by using chemical tools and techniques. The unique properties of N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide make it an excellent candidate for studying enzyme mechanisms, protein-protein interactions, and other fundamental biological processes. By using this compound as a probe, researchers can gain insights into how biological systems function and how they can be modulated for therapeutic benefit.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its efficacy and safety profile. Preliminary studies suggest that N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide exhibits favorable pharmacokinetic characteristics, including good solubility and stability under physiological conditions. These properties are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects.

In conclusion, N-(6-{[3-(benzylcarbamoyl)propyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021253-46-2) is a promising chemical entity with significant potential in pharmaceutical research and development. Its unique structural features make it well-suited for interacting with biological targets involved in inflammation, infection, and other disease processes. Advances in synthetic chemistry have made it possible to produce this compound efficiently, while ongoing research continues to explore its full range of biological activities and pharmacokinetic properties. As our understanding of biological systems grows, compounds like this one will play an increasingly important role in the development of new therapies that improve human health.